2-ethyl-N-(4-methoxyphenyl)hexanamide
Description
2-Ethyl-N-(4-methoxyphenyl)hexanamide is a synthetic amide derivative characterized by a hexanamide backbone with a 2-ethyl substituent and a 4-methoxyphenyl aromatic group.
Properties
Molecular Formula |
C15H23NO2 |
|---|---|
Molecular Weight |
249.35 g/mol |
IUPAC Name |
2-ethyl-N-(4-methoxyphenyl)hexanamide |
InChI |
InChI=1S/C15H23NO2/c1-4-6-7-12(5-2)15(17)16-13-8-10-14(18-3)11-9-13/h8-12H,4-7H2,1-3H3,(H,16,17) |
InChI Key |
HQFWUYHXVFNTHR-UHFFFAOYSA-N |
SMILES |
CCCCC(CC)C(=O)NC1=CC=C(C=C1)OC |
Canonical SMILES |
CCCCC(CC)C(=O)NC1=CC=C(C=C1)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
2-Ethyl-N-(5-Methyl-1,5-Naphthyl)Hexanamide
- Structure : Replaces the 4-methoxyphenyl group with a 5-methyl-1,8-naphthyridin-2(1H)-one moiety.
- Synthesis: Synthesized via reaction of 2-ethylhexanoyl chloride with 7-amino-4-methyl-1,8-naphthyridin-2(1H)-one in dry pyridine (65% yield) .
- Higher molecular weight (C₁₆H₂₁N₃O₂ vs. C₁₅H₂₃NO₂) may reduce solubility in nonpolar solvents compared to the methoxyphenyl analogue.
- Characterization : Confirmed via ¹H/¹³C NMR and ESI-MS .
2-Ethyl-N-(4-Hydroxy-3-(Pyrrolidin-1-Ylmethyl)Phenyl)Hexanamide (3.26)
- Structure : Features a hydroxyl (-OH) group at the para position and a pyrrolidin-1-ylmethyl substituent at the meta position.
- Synthesis : Derived from 2-ethyl-N-(4-hydroxyphenyl)hexanamide via Mannich reaction with paraformaldehyde and pyrrolidine (61% yield) .
- The tertiary amine (pyrrolidine) introduces basicity, altering pharmacokinetic properties such as membrane permeability.
- Purification : Flash column chromatography (CH₂Cl₂:MeOH gradient) .
N-Octyl-6-{2-Methoxy-5-[Hydroxy-Bis(4-Methoxyphenyl)Methyl]Phenyl}Hexanamide (28d)
- Structure : Contains a bulky bis(4-methoxyphenyl)hydroxymethyl group and an octyl chain.
- Synthesis : Prepared via a multi-step procedure involving amide coupling (90% yield) .
- Key Differences: Extended alkyl chain (octyl) enhances lipophilicity, favoring lipid membrane interactions.
- Characterization : ESI-TOF HRMS (m/z = 574.3535 [M–OH]⁺) .
2-Ethyl-N-(2-Methoxy-5-Nitrophenyl)Hexanamide
- Structure: Nitro (-NO₂) substituent at the meta position and methoxy at the ortho position.
- Key Differences :
Physicochemical and Structural Analysis
Table 1: Comparative Data for 2-Ethyl-N-(4-Methoxyphenyl)Hexanamide and Analogues
Discussion of Structural Modifications and Implications
- Electron-Donating vs. Electron-Withdrawing Groups : Methoxy and hydroxyl groups enhance solubility and stability, whereas nitro groups may improve resistance to nucleophilic attack but reduce bioavailability .
- Steric Effects : Bulky substituents (e.g., bis-methoxyphenyl in 28d) may hinder interactions with flat binding pockets but improve metabolic stability .
- Biological Relevance: Compounds with tertiary amines (e.g., 3.26) or heterocycles (e.g., naphthyridinone) are often explored for CNS activity due to enhanced blood-brain barrier penetration .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
